Cas no 51625-87-7 (4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(4-thiazolyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(4-thiazolyl)-
• CAS No: 51625-87-7
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 361826
• PubChem ID: 5420834
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(4-thiazolyl)-
• 7-hydroxy-2-methyl-3-(1,3-thiazol-4-yl)chromen-4-one
• Oprea1_116283
• 2-methyl-3-(4-thiazolyl)-7-hydroxychromone
• DTXSID90419960
• AKOS022665642
• 7-Hydroxy-2-methyl-3-(thiazol-4-yl)-4H-chromen-4-one
• 51625-87-7
• 7-hydroxy-2-methyl-3-(1,3-thiazol-4-yl)-4H-chromen-4-one

• Inchi： 1S/C13H9NO3S/c1-7-12(10-5-18-6-14-10)13(16)9-3-2-8(15)4-11(9)17-7/h2-6,15H,1H3
• InChI Key： VDUYGHUXKAQBOW-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1C(C2C=CC(=CC=2OC=1C)O)=O

Computed Properties

• Exact Mass: 259.03037
• Monoisotopic Mass: 259.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 59.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones